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Compound of Interest

Compound Name: (1S,2S)-ML-SI3

Cat. No.: B7646692

Disclaimer: This document provides immediate safety, handling, and disposal guidance for
(1S,2S)-ML-SI3 based on available product information and general laboratory safety
principles. A comprehensive Safety Data Sheet (SDS) for this specific compound was not
found. Therefore, (1S,2S)-ML-SI3 should be handled as a compound with unknown toxicity,
and all appropriate safety precautions should be taken. This guide is intended for use by
trained research professionals.

(1S,2S)-ML-SI3 is a research chemical used as a modulator of TRPML channels.[1][2][3] Due
to the absence of a formal SDS, this guide synthesizes information from chemical suppliers and
established laboratory safety protocols to ensure the safe handling and use of this compound.

Personal Protective Equipment (PPE)

When handling (1S,2S)-ML-SI3 in its solid powder form or in solution, the following personal
protective equipment is mandatory to minimize exposure.[4][5][6]
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Protection Type

Recommended PPE

Purpose

Eye and Face Protection

ANSI-approved safety glasses
with side shields (minimum).
Chemical splash goggles are
required when handling
solutions. A face shield should
be worn over goggles when
there is a significant risk of

splashing.[5]

To protect eyes and face from
splashes and airborne

particles.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile). For chemicals of
unknown toxicity, consider
double-gloving or using a more

robust glove material.[4][5]

To prevent skin contact.
Gloves should be inspected
before use and changed

immediately if contaminated.

Body Protection

A flame-resistant laboratory

coat, fully buttoned.[6]

To protect skin and personal

clothing from contamination.

Respiratory Protection

Not generally required if
handling is performed within a
certified chemical fume hood. If
a fume hood is not available, a
risk assessment should be
performed to determine if
respiratory protection is

necessary.

To prevent inhalation of the

powder form.

Foot Protection

Closed-toe shoes.

To protect feet from spills and

falling objects.

Operational and Disposal Plan

This section provides a step-by-step guide for the safe handling, storage, and disposal of

(1S,2S)-ML-SI3.

Receiving and Storage
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Proper storage is crucial to maintain the integrity of (1S,2S)-ML-SI3 and ensure safety.

Form Storage Temperature Additional Information

) 4°C (short-term) or -20°C )
Solid (Powder) Protect from light.[2]
(long-term)[2][7]

Store in airtight containers to
-80°C (up to 6 months) or ] ]
In Solvent (e.g., DMSO) prevent moisture absorption
-20°C (up to 1 month)[2] o
and contamination.

Experimental Protocols: Handling and Solution

Preparation
Handling the Solid Compound:

 All handling of the powdered form of (1S,2S)-ML-SI3 should be conducted in a certified
chemical fume hood to prevent inhalation of dust.[8]

o Use appropriate tools (e.g., spatulas) for weighing and transferring the powder.
» Avoid generating dust during handling.
e Clean all surfaces and equipment thoroughly after use.

Preparation of Stock Solutions: (1S,2S)-ML-SI3 is soluble in DMSO.[2][3] A common stock
solution concentration is 100 mg/mL in DMSO, which may require sonication to fully dissolve.

[2]3]
Example Protocol for a 10 mM Stock Solution in DMSO:

o Calculate the required mass of (1S,2S)-ML-SI3 for the desired volume and concentration
(Molecular Weight: 429.58 g/mol ).

 In a chemical fume hood, weigh the calculated amount of (1S,2S)-ML-SI3 powder into an
appropriate vial.

e Add the required volume of fresh, anhydrous DMSO to the vial.
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» Cap the vial securely and vortex or sonicate until the solid is completely dissolved.

o Store the stock solution at -20°C or -80°C, protected from light.[2]

Disposal Plan

As the specific hazards of (1S,2S)-ML-SI3 are not fully characterized, all waste containing this
compound must be treated as hazardous chemical waste.

Waste Type Disposal Procedure

) Collect in a clearly labeled, sealed container for
Solid (1S,2S)-ML-SI3 _ _
hazardous solid chemical waste.

Collect in a labeled, sealed container for
_ . hazardous liquid chemical waste. Segregate
Solutions containing (1S,2S)-ML-SI3 ] )
from incompatible waste streams (e.g., strong

acids or bases).[9][10]

) ) ) ) Dispose of as solid hazardous waste. Do not
Contaminated Labware (e.g., pipette tips, vials) ]
place in regular trash.

General Disposal Guidelines:
e Do not dispose of (1S,2S)-ML-SI3 down the drain.[11]
» All chemical waste disposal must comply with local, state, and federal regulations.[11][12]

o Consult your institution's Environmental Health and Safety (EHS) office for specific disposal
procedures.

Visual Workflow for Handling (1S,2S)-ML-SI3

The following diagram outlines the complete lifecycle for handling (1S,2S)-ML-SI3 in a
laboratory setting, from receipt to disposal.
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Caption: Workflow for the safe handling and disposal of (1S,2S)-ML-SI3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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